![molecular formula C17H26N2O4S B2982499 N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide CAS No. 922005-23-0](/img/structure/B2982499.png)
N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide is a useful research compound. Its molecular formula is C17H26N2O4S and its molecular weight is 354.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Stereochemical Control in Synthesis : Research by Balgobin et al. (2017) in "Organic & biomolecular chemistry" highlights the use of related compounds in stereochemically controlled synthesis. They demonstrate methods to prepare secondary amines incorporating centre-axis chirality, illustrating how substituent effects might be exploited in the design of biaryl ligands with dynamic stereochemistry (Balgobin et al., 2017).
Salt Forms of Pharmaceutical Compounds : Eberlin et al. (2013) in "Acta crystallographica. Section C, Crystal structure communications" explored the methanesulfonic acid salt forms of carbamazepine and its analogs. Their research provides insights into the crystal structures of these salts, which can be crucial for pharmaceutical applications (Eberlin et al., 2013).
Creation of Novel Polycyclic Systems : Ukhin et al. (2011) in "Russian Chemical Bulletin" discussed the synthesis of new polycyclic systems containing benzodiazepine and isoindolinone fragments. These systems are important for the development of new pharmaceuticals and materials (Ukhin et al., 2011).
Synthesis of Polybenzoxazoles : Kim et al. (2005) in "High Performance Polymers" conducted studies on the synthesis of polybenzoxazoles and their stability in methanesulfonic acid. This research is significant for materials science, particularly in the development of high-performance polymers (Kim et al., 2005).
Fluorescent Properties for Radiation Detection : Kauffman and Bajwa (1993) in "Journal of Heterocyclic Chemistry" focused on synthesizing fluorescent compounds by condensing hydroxy- and methanesulfonamidoterephthalic acids. These compounds have applications as wavelength shifters in detecting ionizing radiation, highlighting their importance in safety and medical imaging technologies (Kauffman & Bajwa, 1993).
Catalysis in Organic Chemistry : Zhao et al. (2018) in "Chemical communications" described a Brønsted acid-catalyzed cycloaddition process to access oxygen-bridged tetrahydro-1,4-oxazepines. This research has implications for the development of new catalytic methods in organic synthesis (Zhao et al., 2018).
Properties
IUPAC Name |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O4S/c1-12(2)8-9-19-14-10-13(18-24(5,21)22)6-7-15(14)23-11-17(3,4)16(19)20/h6-7,10,12,18H,8-9,11H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMBDRZFOLGNKCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C2=C(C=CC(=C2)NS(=O)(=O)C)OCC(C1=O)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.